3-Hydroxymethyl Mefenamic Acid Acyl-|A-D-glucuronide
3-Hydroxymethyl Mefenamic Acid Acyl-|A-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
152832-29-6
VCID:
VC0023439
InChI:
InChI=1S/C21H23NO9/c1-10-11(9-23)5-4-8-13(10)22-14-7-3-2-6-12(14)20(29)31-21-17(26)15(24)16(25)18(30-21)19(27)28/h2-8,15-18,21-26H,9H2,1H3,(H,27,28)/t15-,16-,17+,18-,21-/m0/s1
SMILES:
CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)CO
Molecular Formula:
C21H23NO9
Molecular Weight:
433.4 g/mol
3-Hydroxymethyl Mefenamic Acid Acyl-|A-D-glucuronide
CAS No.: 152832-29-6
Cat. No.: VC0023439
Molecular Formula: C21H23NO9
Molecular Weight: 433.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 152832-29-6 |
|---|---|
| Molecular Formula | C21H23NO9 |
| Molecular Weight | 433.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-[3-(hydroxymethyl)-2-methylanilino]benzoyl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H23NO9/c1-10-11(9-23)5-4-8-13(10)22-14-7-3-2-6-12(14)20(29)31-21-17(26)15(24)16(25)18(30-21)19(27)28/h2-8,15-18,21-26H,9H2,1H3,(H,27,28)/t15-,16-,17+,18-,21-/m0/s1 |
| Standard InChI Key | GQQNPPRHZMQONU-CURYNPBISA-N |
| Isomeric SMILES | CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)CO |
| SMILES | CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)CO |
| Canonical SMILES | CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)CO |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator